Cas no 2229390-54-7 (3-(but-3-yn-1-yl)thiolane)

• Product Name: 3-(but-3-yn-1-yl)thiolane
• CAS No: 2229390-54-7
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 6599621
• PubChem ID: 165652649
• Update Time: 2025-05-20

3-(but-3-yn-1-yl)thiolane Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)thiolane
• EN300-1741687
• 2229390-54-7

• Inchi： 1S/C8H12S/c1-2-3-4-8-5-6-9-7-8/h1,8H,3-7H2
• InChI Key： OGYRFKVSGYHHDQ-UHFFFAOYSA-N
• SMILES： S1CCC(CCC#C)C1

Computed Properties

• Exact Mass: 140.06597156g/mol
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.3Ų

Additional information on 3-(but-3-yn-1-yl)thiolane

Professional Introduction to Compound with CAS No. 2229390-54-7 and Product Name: 3-(but-3-yn-1-yl)thiolane

3-(but-3-yn-1-yl)thiolane, identified by the chemical abstracts service number CAS No. 2229390-54-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This thiolane derivative, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The compound's molecular structure, featuring a butenynyl group linked to a thiolane ring, presents a versatile platform for further chemical modifications and functionalization, making it a valuable candidate for exploring novel synthetic pathways and biological activities.

The 3-(but-3-yn-1-yl)thiolane molecule exhibits a distinct chemical profile that distinguishes it from other thiolane-based compounds. The presence of the butenynyl moiety introduces reactive sites suitable for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in constructing complex organic molecules. Additionally, the thiolane ring itself provides a stable scaffold with potential for further derivatization, enabling the synthesis of diverse analogs with tailored properties.

In recent years, there has been growing interest in thiolane derivatives due to their reported bioactivity and utility in medicinal chemistry. Studies have demonstrated that thiolane-based compounds can exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 3-(but-3-yn-1-yl)thiolane structure, with its conjugated system and reactive triple bond, offers an excellent starting point for designing molecules that interact with biological targets in novel ways.

One of the most compelling aspects of 3-(but-3-yn-1-yl)thiolane is its potential in the development of new therapeutic agents. Researchers have been exploring its derivatives as leads for drugs targeting diseases such as cancer and neurodegenerative disorders. The compound's ability to undergo selective functionalization allows for the creation of molecules that can modulate specific biological pathways. For instance, modifications at the butenynyl position could yield compounds with enhanced binding affinity to enzymes or receptors involved in disease processes.

The synthesis of 3-(but-3-yn-1-yl)thiolane presents an interesting challenge for chemists due to its complex architecture. Traditional synthetic routes involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in synthetic methodologies have made it possible to access such molecules more efficiently. Techniques like palladium-catalyzed cross-coupling reactions have streamlined the introduction of functional groups at specific positions within the molecule, facilitating the rapid construction of libraries of derivatives for screening purposes.

Recent studies have also highlighted the importance of 3-(but-3-yn-1-yl)thiolane in material science applications. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of new materials for optoelectronic devices. The compound's ability to form stable polymers or copolymers with other monomers opens up possibilities for creating advanced materials with tailored characteristics.

The pharmaceutical industry has been particularly keen on exploring thiolane derivatives due to their potential as drug candidates. The structural motif is known to be bioisosteric with other heterocyclic systems that exhibit significant biological activity. By leveraging this similarity, researchers can design molecules that mimic the pharmacological effects of known drugs while offering improved efficacy or reduced side effects.

In conclusion, 3-(but-3-yn-1-yl)thiolane (CAS No. 2229390-54-7) represents a promising compound with diverse applications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive scaffold for further chemical exploration. As research continues to uncover new synthetic strategies and biological activities associated with thiolane derivatives, compounds like 3-(but-3-yne-thiolane) are likely to play an increasingly important role in advancing scientific understanding and developing innovative solutions across multiple disciplines.